Phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate involves the use of specific precursor chemicals. Traffickers have adapted their approach to use alternative precursor chemicals for fentanyl manufacture .Molecular Structure Analysis
The molecular weight of Phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate is 374.388.Chemical Reactions Analysis
Phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate can be manufactured via a variety of different synthesis methods, each of which involves the use of specific precursor chemicals .Scientific Research Applications
- Application : Phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate (let’s call it PDMPC) can serve as a fluorescent probe due to its unique structure. Researchers can label it with fluorophores and use it for cellular imaging, tracking protein localization, and studying intracellular processes .
- Application : PDMPC, as an SBBF, can be used in designing novel materials. Its photophysical properties make it suitable for applications in optoelectronics, sensors, and light-emitting devices .
- Application : PDMPC derivatives could be incorporated into electrochemical sensors for detecting specific molecules or ions. Their fluorescence response upon interaction with analytes can provide valuable information .
- Application : PDMPC-based nanoparticles could serve as carriers for targeted drug delivery. Their fluorescence properties allow real-time tracking of drug release and distribution .
- Application : PDMPC can be used as a fluorescent ligand to study protein binding sites, protein conformational changes, and ligand–receptor interactions .
- Application : PDMPC derivatives could be explored as potential photosensitizers for PDT. Their fluorescence properties allow precise localization and activation in tumor tissues .
Fluorescent Probes and Imaging Agents
Materials Science: Single-Benzene-Based Fluorophores (SBBFs)
Electrochemical Sensors
Drug Delivery Systems
Biological Studies: Protein–Ligand Interactions
Photodynamic Therapy (PDT)
Mechanism of Action
Target of Action
It is known that similar compounds, such as pethidine intermediate a, a 4-phenyl piperidine derivative, are precursors to opioid analgesic drugs .
Mode of Action
Similar compounds have been found to be active, suggesting that phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate might also show opioid effects .
Biochemical Pathways
Similar compounds are known to affect the opioid receptors, which play a crucial role in pain perception .
Result of Action
Similar compounds have been found to have analgesic activity, suggesting that phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate might also have similar effects .
Action Environment
Environmental factors can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
phenyl 4-[[(3,4-difluorobenzoyl)amino]methyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F2N2O3/c21-17-7-6-15(12-18(17)22)19(25)23-13-14-8-10-24(11-9-14)20(26)27-16-4-2-1-3-5-16/h1-7,12,14H,8-11,13H2,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEFUZFCIQYAWDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC(=C(C=C2)F)F)C(=O)OC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl 4-((3,4-difluorobenzamido)methyl)piperidine-1-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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